4-Tert-butyl-2-methoxy-benzoyl chloride
Description
Properties
Molecular Formula |
C12H15ClO2 |
|---|---|
Molecular Weight |
226.70 g/mol |
IUPAC Name |
4-tert-butyl-2-methoxybenzoyl chloride |
InChI |
InChI=1S/C12H15ClO2/c1-12(2,3)8-5-6-9(11(13)14)10(7-8)15-4/h5-7H,1-4H3 |
InChI Key |
XVLYHWQWHHAQGD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)C(=O)Cl)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Effects
Substituents on the benzoyl chloride scaffold critically determine electronic and steric properties. Below is a comparative analysis with key analogs:
Table 1: Substituent Effects and Reactivity
Key Observations:
- Electron-withdrawing groups (e.g., Cl, OCF₃, CCl₃) increase the electrophilicity of the carbonyl carbon, enhancing reactivity toward nucleophiles like amines or alcohols. For example, 4-Chloro-2-(trifluoromethoxy)benzoyl chloride’s trifluoromethoxy group strongly withdraws electrons, making it highly reactive .
- Electron-donating groups (e.g., methoxy, alkoxy) reduce electrophilicity, requiring harsher reaction conditions. The tert-butyl group in the target compound adds steric hindrance, further slowing nucleophilic attack but improving stability .
Table 2: Inferred Physical and Functional Properties
Key Observations:
- Lipophilicity : The tert-butyl and methoxy groups in the target compound enhance lipid solubility, making it suitable for hydrophobic matrices or drug delivery systems.
- Sensor Applications : Analogs like 4-Chloro-2-(trifluoromethoxy)benzoyl chloride are used in electrochemical sensors due to their redox-active trifluoromethoxy group .
Q & A
Q. What are the standard synthetic routes for 4-tert-butyl-2-methoxy-benzoyl chloride, and how can reaction conditions be optimized?
- Methodological Answer : Synthesis typically involves sequential functionalization of the benzene ring. First, introduce the tert-butyl group via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst (e.g., AlCl₃). Next, methoxylation at the ortho position can be achieved through O-methylation of a phenolic intermediate using methyl iodide and a base (e.g., K₂CO₃). Finally, the carboxylic acid derivative is converted to the acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride under anhydrous conditions. Optimization includes monitoring reaction progress via TLC or HPLC and controlling stoichiometry to minimize side reactions like over-alkylation .
Q. What safety protocols are critical when handling 4-tert-butyl-2-methoxy-benzoyl chloride in the laboratory?
- Methodological Answer : Due to its reactivity as an acyl chloride, strict safety measures are required:
- PPE : Wear nitrile gloves, chemical-resistant lab coats, and sealed goggles to prevent skin/eye contact .
- Ventilation : Use a fume hood to avoid inhalation of vapors, which can cause respiratory irritation .
- Spill Management : Neutralize spills with sodium bicarbonate or inert adsorbents (e.g., vermiculite) and dispose of as hazardous waste .
Q. Which analytical techniques are most effective for characterizing this compound?
- Methodological Answer :
- NMR Spectroscopy : ¹H/¹³C NMR confirms substituent positions (e.g., tert-butyl at C4, methoxy at C2) and acyl chloride functionality .
- IR Spectroscopy : Detect characteristic C=O stretching (~1760 cm⁻¹) and C-Cl bonds (~850 cm⁻¹) .
- Mass Spectrometry : High-resolution MS validates molecular weight (e.g., [M+H]+ at m/z 240.1) and fragmentation patterns .
Advanced Research Questions
Q. How does the steric bulk of the tert-butyl group influence the compound’s stability and reactivity in nucleophilic acyl substitution?
- Methodological Answer : The tert-butyl group’s steric hindrance reduces reactivity by shielding the acyl chloride electrophilic center. To study this:
- Perform kinetic studies comparing reaction rates with less bulky analogs (e.g., methyl or ethyl derivatives).
- Use computational modeling (DFT) to calculate steric maps and transition-state energies .
- Monitor decomposition pathways (e.g., hydrolysis to carboxylic acid) under varying humidity using HPLC .
Q. How can researchers resolve contradictions in reported spectral data for this compound?
- Methodological Answer :
- Cross-Validation : Compare experimental NMR/IR data with computational predictions (e.g., Gaussian or ACD/Labs software) .
- Isotopic Labeling : Use deuterated solvents to eliminate solvent peaks in NMR and confirm assignments .
- Collaborative Reproducibility : Share raw spectral data via platforms like PubChem or NIST Chemistry WebBook for peer validation .
Q. What strategies optimize the compound’s use as a building block in medicinal chemistry?
- Methodological Answer :
- Protection/Deprotection : Temporarily protect the acyl chloride as a stable ester (e.g., tert-butyl ester) during multi-step syntheses .
- Parallel Synthesis : Screen derivatives (e.g., amides, hydrazides) for bioactivity using automated high-throughput assays.
- SAR Studies : Correlate substituent effects (e.g., tert-butyl vs. trifluoromethyl) with target binding affinity via crystallography or docking simulations .
Q. What are the challenges in scaling up its synthesis while maintaining purity?
- Methodological Answer :
- Purification : Use fractional distillation or recrystallization from anhydrous solvents (e.g., hexane/ethyl acetate) to remove residual SOCl₂ or alkylation byproducts .
- Quality Control : Implement in-line FTIR or Raman spectroscopy for real-time monitoring of acyl chloride formation .
- Scale-Up Risks : Mitigate exothermic reactions by gradual reagent addition and temperature control (e.g., jacketed reactors) .
Q. How can researchers validate the compound’s stability under long-term storage?
- Methodological Answer :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
